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Compound of Interest

Compound Name: Proton

Cat. No.: B1235717

Abstract: The proton, a cornerstone of the Standard Model of particle physics, is a composite
baryon that forms the nucleus of the simplest element, hydrogen, and is a fundamental
constituent of all atomic nuclei. While often conceptualized as a simple particle, its properties
are the result of complex underlying dynamics described by Quantum Chromodynamics (QCD).
This technical guide provides an in-depth review of the core, experimentally determined
properties of the proton, including its mass, charge, spin, magnetic moment, and stability. It
further explores its internal quark-gluon structure and the ongoing "proton radius puzzle."
Detailed methodologies for key experiments that determine these properties are presented,
offering a comprehensive resource for researchers in physics, chemistry, and drug
development where proton interactions are critical.

Core Intrinsic Properties

The fundamental properties of the proton have been measured with extraordinary precision.
These values are foundational to our understanding of the physical world. The accepted values
for these properties are summarized in the table below.

Data Presentation: Summary of Proton Properties
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Property Value Units
Mass 1.672 621 898(21) x 1027 kog[1]
1.007 276 466 879(91) u (amu)[1][2]
938.272 081 3(58) MeV/c[1][3][4]
Electric Charge +1.602 176 634 x 10-1° C (Coulombs)[5][6][7]
+1 e (elementary charge)[6][8][9]
Spin Quantum Number 1/2 (dimensionless)[10][11]
) MN (nuclear magnetons)[12]
Magnetic Moment +2.792 847 344 63(82)
[13][14]
+1.410 606 795 45(60) x 10726 J-T~Y13][14]
) 0.877(5) fm (e-scattering/H-
Charge Radius femtometers[15]
spec avg.)
0.841(1) fm (u-H spectrosco
(1) fm P Py femtometers[15][16]
avg.)
0.831(14) fm (PRad e-
) femtometers[17][18]
scattering)
N ) years (forp - e* + 1° decay
Stability (Half-life) >1.67 x 103

mode)[19]

Internal Composition and Structure

The proton is not an elementary particle; it is a composite hadron consisting of valence quarks,
sea quarks, and gluons, governed by the principles of Quantum Chromodynamics (QCD).[20]
[21]

e Valence Quarks: The proton's fundamental quantum numbers are determined by three
valence quarks: two up quarks (each with a charge of +2/3 e) and one down quark (with a
charge of -1/3 €).[20][22] The sum of these charges (+2/3 + 2/3 - 1/3) results in the proton's
+1 elementary charge.[10]
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e Quark-Gluon Sea: The interior of a proton is a dynamic environment. According to
Heisenberg's uncertainty principle, quantum fluctuations give rise to a "sea" of short-lived
quark-antiquark pairs and gluons.[20] These virtual particles contribute significantly to the
proton’'s overall properties, including its mass and spin.[20]

e Gluons: Gluons are the vector bosons that mediate the strong nuclear force, binding the
guarks together.[21] A significant portion of the proton's mass does not come from the rest
mass of the quarks but from the kinetic and binding energy of the quarks and gluons.[3][23]
This is a direct consequence of mass-energy equivalence (E=mc?).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Proton]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1235717#what-are-the-fundamental-properties-of-a-
proton]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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